Cas no 17553-31-0 (Bicyclo[3.3.1]nonane-1-carboxylicacid, 2-hydroxy-, methanesulfonate, endo- (8CI))

• Product Name: Bicyclo[3.3.1]nonane-1-carboxylicacid, 2-hydroxy-, methanesulfonate, endo- (8CI)
• CAS No: 17553-31-0
• MF: C₁₁H₁₈O₅S
• MW: 262.322622776031
• CID: 221266
• PubChem ID: 277079
• Update Time: 2025-04-19

Bicyclo[3.3.1]nonane-1-carboxylicacid, 2-hydroxy-, methanesulfonate, endo- (8CI) Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.3.1]nonane-1-carboxylicacid, 2-hydroxy-, methanesulfonate, endo- (8CI)
• 4-methylsulfonyloxybicyclo[3.3.1]nonane-5-carboxylic acid
• 2-[(methylsulfonyl)oxy]bicyclo[3.3.1]nonane-1-carboxylic acid
• 2-Methansulfonyloxy-bicyclo[3.3.1]nonan-1-carbonsaeure
• 2-Methansulfonyloxy-bicyclo< 3.3.1> nonan-1-carbonsaeure
• AC1L5L6C
• AC1Q5TCN
• AG-J-19753
• AR-1D6302
• CTK4D5942
• NSC125564
• 17553-31-0
• DTXSID70298710
• NSC-125564

• Inchi： 1S/C11H18O5S/c1-17(14,15)16-9-5-4-8-3-2-6-11(9,7-8)10(12)13/h8-9H,2-7H2,1H3,(H,12,13)
• InChI Key： TVTMWEQQIUOVLB-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1CCC2CCCC1(C(=O)O)C2

Computed Properties

• Exact Mass: 262.08754
• Monoisotopic Mass: 262.08749484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 89Ų

Experimental Properties

• PSA: 80.67
• LogP: 2.46700